Cas no 1286722-24-4 (3-(4-amino-3-methylphenyl)-2-methyl-3H,4H-pyrido2,3-dpyrimidin-4-one)

• Product Name: 3-(4-amino-3-methylphenyl)-2-methyl-3H,4H-pyrido2,3-dpyrimidin-4-one
• CAS No: 1286722-24-4
• MF: C₁₅H₁₄N₄O
• MW: 266.297862529755
• CID: 5981258
• PubChem ID: 52903891
• Update Time: 2025-10-22

3-(4-amino-3-methylphenyl)-2-methyl-3H,4H-pyrido2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-3-methylphenyl)-2-methyl-3H,4H-pyrido2,3-dpyrimidin-4-one
• Pyrido[2,3-d]pyrimidin-4(3H)-one, 3-(4-amino-3-methylphenyl)-2-methyl-
• 3-(4-amino-3-methylphenyl)-2-methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one
• F1967-1084
• 1286722-24-4
• 3-(4-amino-3-methylphenyl)-2-methylpyrido[2,3-d]pyrimidin-4(3H)-one
• 3-(4-amino-3-methylphenyl)-2-methylpyrido[2,3-d]pyrimidin-4-one
• AKOS024618958

• Inchi： 1S/C15H14N4O/c1-9-8-11(5-6-13(9)16)19-10(2)18-14-12(15(19)20)4-3-7-17-14/h3-8H,16H2,1-2H3
• InChI Key： NTLRAKSXCUMWFN-UHFFFAOYSA-N
• SMILES： C1(C)N(C2=CC=C(N)C(C)=C2)C(=O)C2=CC=CN=C2N=1

Computed Properties

• Exact Mass: 266.11676108g/mol
• Monoisotopic Mass: 266.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 527.0±60.0 °C(Predicted)
• pka: 4.44±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 3-(4-amino-3-methylphenyl)-2-methyl-3H,4H-pyrido2,3-dpyrimidin-4-one

Comprehensive Overview of 3-(4-amino-3-methylphenyl)-2-methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one (CAS No. 1286722-24-4)

The compound 3-(4-amino-3-methylphenyl)-2-methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one (CAS No. 1286722-24-4) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique pyrido[2,3-d]pyrimidin-4-one core structure, this compound exhibits potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize its efficacy and selectivity for various biological targets.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. The 3-(4-amino-3-methylphenyl)-2-methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one scaffold is particularly intriguing due to its ability to modulate key signaling pathways, such as those involving protein kinases. This has led to a growing body of literature investigating its potential in treating conditions like cancer, inflammatory diseases, and metabolic disorders. The compound’s CAS No. 1286722-24-4 is frequently cited in patents and academic papers, highlighting its relevance in contemporary research.

One of the most compelling aspects of 3-(4-amino-3-methylphenyl)-2-methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one is its synthetic versatility. Chemists have developed efficient routes to synthesize this compound, enabling further derivatization to enhance its pharmacological properties. The presence of the 4-amino-3-methylphenyl moiety and the 2-methyl group on the pyrimidine ring contributes to its binding affinity and metabolic stability. These features make it a promising candidate for lead optimization in drug development programs.

The rise of artificial intelligence (AI) and machine learning (ML) in drug discovery has further amplified interest in compounds like 3-(4-amino-3-methylphenyl)-2-methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one. Computational models are being employed to predict its interactions with biological targets, reducing the time and cost associated with traditional screening methods. This aligns with the broader trend of digital transformation in the pharmaceutical industry, where in silico tools are revolutionizing R&D workflows.

From a regulatory perspective, CAS No. 1286722-24-4 is not classified as a hazardous or controlled substance, making it accessible for research purposes. However, researchers must adhere to ethical guidelines and safety protocols when handling this compound. Its non-toxic profile and high purity standards have made it a preferred choice for academic and industrial laboratories alike.

In conclusion, 3-(4-amino-3-methylphenyl)-2-methyl-3H,4H-pyrido[2,3-d]pyrimidin-4-one represents a cutting-edge molecule with vast potential in modern therapeutics. Its unique chemical structure, combined with the growing emphasis on targeted drug delivery and computational chemistry, positions it as a key player in the next generation of pharmaceutical innovations. As research continues to unfold, this compound is poised to make significant contributions to the field of medicinal chemistry.